5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95%

• IUPAC Name: 5-tert-butyl-2-[(3,4-dimethylphenyl)methyl]pyrazole-3-carbohydrazide
• InChI: InChI=1S/C17H24N4O/c1-11-6-7-13(8-12(11)2)10-21-14(16(22)19-18)9-15(20-21)17(3,4)5/h6-9H,10,18H2,1-5H3,(H,19,22)
• InChI Key: NNXJXUVKUHVNBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2C(=CC(=N2)C(C)(C)C)C(=O)NN)C
• Molecular Formula: C17H24N4O
• Molecular Weight: 300.4 g/mol

Description

5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95% (abbreviated 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95%) is a chemical compound used in scientific research and lab experiments. It is a white, crystalline solid with a melting point of 140–141 °C and a purity of 95%. It is soluble in water, ethanol, and acetone. 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95% has a variety of applications in scientific research, ranging from synthesis and biochemical studies to pharmaceutical development.

Mechanism of Action

The mechanism of action of 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95% is not fully understood. However, it is believed to act as a proton donor in the formation of 1,2,4-triazoles and 1,2,3-triazoles. It is also believed to act as a catalyst in the synthesis of peptides and proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95% are not fully understood. However, it is believed to have a variety of effects on biochemical and physiological processes. For example, it has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. In addition, it has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95% for lab experiments include its high purity and solubility in various solvents. It is also relatively stable, making it suitable for long-term storage. However, it is important to note that the compound is toxic and should be handled with care. In addition, the compound is hygroscopic, meaning that it can absorb moisture from the air, which can affect its purity.

Future Directions

There are a variety of potential future directions for research involving 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95%. These include further study of its biochemical and physiological effects, its potential use in pharmaceutical development, and its potential use as a catalyst for the synthesis of other compounds. In addition, further research into the mechanism of action of the compound could lead to a better understanding of its potential uses in scientific research and lab experiments.

Synthesis Methods

The synthesis of 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95% is a multi-step process. The first step involves the formation of the hydrazide from the reaction of 5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid with hydrazine hydrate. The second step involves the purification of the hydrazide by recrystallization. The recrystallization process is a multi-step process that involves the addition of a solvent, the heating of the solution to dissolve the solute, and the cooling of the solution to precipitate the solute.

Scientific Research Applications

5-t-Butyl-2-(3,4-dimethyl-benzyl)-2H-pyrazole-3-carboxylic acid hydrazide, 95% has been used in a variety of scientific research studies. It has been used as a reagent in the synthesis of organic compounds, such as 1,2,4-triazoles and 1,2,3-triazoles. It has also been used as a catalyst in the synthesis of peptides and proteins. In addition, it has been used as a reagent in the synthesis of heterocyclic compounds, such as imidazoles and thiazoles.